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Compound of Interest

Compound Name: 2,6-Dinitrobenzaldehyde

Cat. No.: B1206409

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthetic methodologies related to 2,6-dinitrobenzaldehyde. The information is intended
to support research and development activities, particularly in the fields of organic synthesis

and medicinal chemistry.

Chemical Properties and Structure

2,6-Dinitrobenzaldehyde is a solid organic compound characterized by a benzene ring
substituted with an aldehyde group and two nitro groups at positions 2 and 6.[1] This
substitution pattern significantly influences its chemical reactivity and physical properties.

Physicochemical Properties

A summary of the key physicochemical properties of 2,6-dinitrobenzaldehyde is presented in

the table below.
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Property Value Reference(s)
Molecular Formula C7HaN20s [2]
Molecular Weight 196.12 g/mol [1]
Appearance Yellow crystals [2]
Melting Point 120-122 °C
N ) 190 °C at 10 mmHg (for 2,4-
Boiling Point o
dinitrobenzaldehyde)
Almost insoluble in water;
N soluble in organic solvents
Solubility [2]
such as ethanol and
dichloromethane.
CAS Number 606-31-5 [1]

Structural Information

The structural identifiers for 2,6-dinitrobenzaldehyde are provided in the table below.

Identifier String Reference(s)
0=C[C]1=C(C=CC=C1--

SMILES INVALID-LINK--[O-])--
INVALID-LINK--[O-]
INChl=1S/C7H4N205/c10-4-5-

InChl 6(8(11)12)2-1-3-

7(5)9(13)14/h1-4H

The structure of 2,6-dinitrobenzaldehyde is depicted in the following diagram:

Structure of 2,6-Dinitrobenzaldehyde

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://chembk.com/en/chem/2,6-dinitrobenzaldehyde
https://www.osti.gov/biblio/7246191
https://chembk.com/en/chem/2,6-dinitrobenzaldehyde
https://chembk.com/en/chem/2,6-dinitrobenzaldehyde
https://www.osti.gov/biblio/7246191
https://www.benchchem.com/product/b1206409?utm_src=pdf-body
https://www.benchchem.com/product/b1206409?utm_src=pdf-body
https://www.benchchem.com/product/b1206409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed experimental protocols for the synthesis of 2,6-dinitrobenzaldehyde and its
derivatives are not extensively reported in readily available literature. However, general
synthetic strategies can be outlined based on established organic chemistry principles and

analogous reactions.

Synthesis of 2,6-Dinitrobenzaldehyde from 2,6-
Dinitrotoluene

One plausible, albeit not fully detailed, synthetic route involves the oxidation of 2,6-
dinitrotoluene.[3][4] This precursor can be obtained from the nitration of o-nitrotoluene.[4]

Step 1: Nitration of o-Nitrotoluene to 2,6-Dinitrotoluene

A general protocol for the nitration of an aromatic compound involves the use of a nitrating
mixture, typically consisting of concentrated nitric acid and sulfuric acid.[4]

e Materials: o-nitrotoluene, concentrated nitric acid, concentrated sulfuric acid.
e General Procedure:

o Carefully prepare a mixture of concentrated nitric acid and concentrated sulfuric acid,
ensuring the temperature is controlled in an ice bath.

o Slowly add o-nitrotoluene to the nitrating mixture with constant stirring, maintaining a low
temperature.

o After the addition is complete, allow the reaction to proceed at a controlled temperature.
o Pour the reaction mixture onto ice to precipitate the product.

o The resulting mixture of dinitrotoluene isomers (primarily 2,4- and 2,6-dinitrotoluene) can
be separated by techniques such as fractional crystallization or chromatography.[4]

Step 2: Oxidation of 2,6-Dinitrotoluene to 2,6-Dinitrobenzaldehyde

The oxidation of the methyl group of 2,6-dinitrotoluene to an aldehyde can be achieved through
various methods. One cited method is the combined ozonation with hydrogen peroxide and UV
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radiation.

e Materials: 2,6-dinitrotoluene, ozone, hydrogen peroxide.

e General Procedure:

Dissolve 2,6-dinitrotoluene in a suitable solvent.

[¢]

[e]

Subject the solution to ozonation in the presence of hydrogen peroxide and UV irradiation.

o

The reaction progress should be monitored by a suitable analytical technique (e.g., TLC,
GC-MS).

o

Upon completion, the product, 2,6-dinitrobenzaldehyde, needs to be isolated and
purified.

Nitration Oxidation
(HNO3, H2S04) (03, H202, UV)

Click to download full resolution via product page

Synthesis of 2,6-Dinitrobenzaldehyde

Synthesis of Tetrakis(2,6-dinitrophenyl)porphyrin

2,6-Dinitrobenzaldehyde serves as a key precursor in the synthesis of tetrakis(2,6-
dinitrophenyl)porphyrin.[1] This synthesis is typically achieved through a modification of the
Lindsey porphyrin synthesis.[5][6][7][8]

o Materials: 2,6-dinitrobenzaldehyde, pyrrole, a suitable solvent (e.g., dichloromethane), an
acid catalyst (e.g., trifluoroacetic acid or BFs-OEtz2), and an oxidizing agent (e.g., p-chloranil
or DDQ).[6]

o General Procedure (Lindsey Synthesis):
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o Condensation: In a flask under an inert atmosphere, dissolve 2,6-dinitrobenzaldehyde
and a stoichiometric amount of freshly distilled pyrrole in a large volume of a chlorinated
solvent to achieve high dilution.[6] Add a catalytic amount of a strong acid. Stir the reaction
at room temperature for a significant duration to allow for the formation of the
porphyrinogen intermediate.[5][6]

o Oxidation: Add the oxidizing agent to the reaction mixture and continue stirring. The
progress of the oxidation can be monitored by UV-Vis spectroscopy.[6]

o Purification: After the reaction is complete, the solvent is removed, and the crude product
is purified, typically by column chromatography.

Oxidation
(e.g., p-chloranil)

Condensation
(Acid Catalyst, High Dilution)

Click to download full resolution via product page

Lindsey Porphyrin Synthesis Workflow

Biological Activity and Signaling Pathways

Extensive searches of scientific literature and chemical databases did not yield any specific
information regarding the biological activity, pharmacological effects, or involvement in
signaling pathways of 2,6-dinitrobenzaldehyde. While the parent compound, benzaldehyde,
has been studied for its cytotoxic and apoptotic effects, these findings cannot be directly
extrapolated to its dinitro-substituted derivative.[9] Similarly, the precursor, 2,6-dinitrotoluene, is
known to be a genotoxin, but this does not directly inform the biological activity of the aldehyde.
[10]

Therefore, at the time of this report, there is no available data to construct diagrams for
signaling pathways or to detail any specific roles in drug development beyond its use as a
synthetic intermediate.

Safety Information
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2,6-Dinitrobenzaldehyde is classified as an irritant.[2] It is irritating to the eyes, respiratory
system, and skin.[2] Standard laboratory safety precautions, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat, should be strictly followed
when handling this compound. Work should be conducted in a well-ventilated area or a fume
hood.

Disclaimer: This document is intended for informational purposes for a technical audience. The
provided experimental protocols are generalized and may require optimization. All chemical
handling should be performed by trained professionals in accordance with established safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1206409#2-6-
dinitrobenzaldehyde-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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